Cas no 1199773-26-6 (N,N-Dimethyl 4-(4-bromopyrazol-1-yl)benzenesulfonamide)

N,N-Dimethyl 4-(4-bromopyrazol-1-yl)benzenesulfonamide is a brominated pyrazole-derived sulfonamide compound with applications in pharmaceutical and agrochemical research. Its key structural features include a sulfonamide group and a brominated pyrazole moiety, which enhance its reactivity and potential as an intermediate in synthetic chemistry. The compound exhibits favorable stability and solubility properties, making it suitable for use in cross-coupling reactions and other functionalization processes. Its well-defined molecular structure allows for precise modifications, facilitating the development of novel bioactive molecules. This compound is particularly valuable in medicinal chemistry for the design of targeted inhibitors and other therapeutic agents.
N,N-Dimethyl 4-(4-bromopyrazol-1-yl)benzenesulfonamide structure
1199773-26-6 structure
Product Name:N,N-Dimethyl 4-(4-bromopyrazol-1-yl)benzenesulfonamide
CAS No:1199773-26-6
MF:C11H12BrN3O2S
MW:330.200880050659
MDL:MFCD13195748
CID:857704
Update Time:2026-04-29

N,N-Dimethyl 4-(4-bromopyrazol-1-yl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

    • 4-(4-Bromo-1H-pyrazol-1-yl)-N,N-dimethylbenzenesulfonamide
    • N,N-Dimethyl 4-(4-bromopyrazol-1-yl)benzenesulfonamide
    • ACMC-209a5c
    • AG-L-20734
    • AK-92556
    • ANW-17422
    • CTK4B1590
    • MolPort-015-143-652
    • MDL: MFCD13195748
    • Inchi: InChI=1S/C11H12BrN3O2S/c1-14(2)18(16,17)11-5-3-10(4-6-11)15-8-9(12)7-13-15/h3-8H,1-2H3
    • InChI Key: VUMXAXLUEPRPNP-UHFFFAOYSA-N
    • SMILES: CN(C)S(=O)(=O)C1=CC=C(C=C1)N2C=C(C=N2)Br

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3

N,N-Dimethyl 4-(4-bromopyrazol-1-yl)benzenesulfonamide Pricemore >>

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